Cas no 2826-27-9 (2-[(4-ethoxyphenyl)methylidene]propanedinitrile)

• Product Name: 2-[(4-ethoxyphenyl)methylidene]propanedinitrile
• CAS No: 2826-27-9
• MF: C₁₂H₁₀N₂O
• MW: 198.22060251236
• MDL: MFCD00019788
• CID: 282643
• PubChem ID: 295576
• Update Time: 2025-06-11

2-[(4-ethoxyphenyl)methylidene]propanedinitrile Chemical and Physical Properties

Names and Identifiers

• Propanedinitrile,2-[(4-ethoxyphenyl)methylene]-
• 2-[(4-ethoxyphenyl)methylidene]propanedinitrile
• ((4-ETHOXYPHENYL)METHYLENE)METHANE-1,1-DICARBONITRILE
• (4-ethoxybenzylidene)propanedinitrile
• [(4-ethoxyphenyl)methylene]methane-1,1-dicarbonitrile
• 2-< 4-Aethoxy-benzyliden> -malonsaeure-dinitril
• 4-Aethoxy-benzalmalonitril
• AC1L6OGS
• AC1Q365W
• Maybridge1_006932
• NSC164974
• ST020714
• (4-ETHOXYBENZYLIDENE)-MALONONITRILE
• KJYWHLYEROGTCD-UHFFFAOYSA-N
• MS-6845
• AKOS000573867
• CAA82627
• DTXSID80304255
• (4-ethoxybenzylidene)malononitrile
• MFCD00019788
• SCHEMBL6835186
• F0192-0858
• CS-0316269
• 2-(4-Ethoxybenzylidene)malononitrile
• NSC-164974
• 2826-27-9
• 2-(4-Ethoxy-benzylidene)-malononitrile
• HMS561D02

• MDL： MFCD00019788
• Inchi： 1S/C12H10N2O/c1-2-15-12-5-3-10(4-6-12)7-11(8-13)9-14/h3-7H,2H2,1H3
• InChI Key： KJYWHLYEROGTCD-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC(/C=C(\C#N)/C#N)=CC=1

Computed Properties

• Exact Mass: 198.0794
• Monoisotopic Mass: 198.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 56.8Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 363.4±27.0 °C at 760 mmHg
• Flash Point: 150.7±16.6 °C
• PSA: 56.81
• LogP: 2.51586
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

2-[(4-ethoxyphenyl)methylidene]propanedinitrile Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-[(4-ethoxyphenyl)methylidene]propanedinitrile

Comprehensive Overview of 2-[(4-ethoxyphenyl)methylidene]propanedinitrile (CAS No. 2826-27-9)

2-[(4-ethoxyphenyl)methylidene]propanedinitrile, identified by its CAS number 2826-27-9, is a specialized organic compound that has garnered significant attention in the fields of materials science, pharmaceuticals, and agrochemical research. This compound, characterized by its unique propanedinitrile core and ethoxyphenyl substituent, exhibits versatile chemical properties that make it valuable for advanced applications. Researchers and industry professionals frequently search for terms like "synthesis of 2-[(4-ethoxyphenyl)methylidene]propanedinitrile" or "applications of CAS 2826-27-9," reflecting its growing relevance in innovation-driven sectors.

The molecular structure of 2-[(4-ethoxyphenyl)methylidene]propanedinitrile features a conjugated system, which contributes to its stability and reactivity. This structural attribute is particularly advantageous in the development of organic electronic materials, such as OLEDs (Organic Light-Emitting Diodes) and photovoltaic cells. With the global push toward sustainable energy solutions, queries like "green chemistry applications of propanedinitrile derivatives" highlight the compound's potential in renewable energy technologies. Its ethoxyphenyl group further enhances solubility, facilitating its use in solution-processed devices—a key focus area for modern material scientists.

In the pharmaceutical domain, CAS 2826-27-9 is explored for its bioactive properties. Recent studies investigate its role as a precursor for heterocyclic compounds, which are pivotal in drug discovery. Searches such as "2-[(4-ethoxyphenyl)methylidene]propanedinitrile in medicinal chemistry" underscore its relevance in designing novel therapeutics. Additionally, its cyano functional groups offer opportunities for click chemistry applications, aligning with trends in modular synthesis and high-throughput screening.

From an industrial perspective, 2-[(4-ethoxyphenyl)methylidene]propanedinitrile is utilized in the formulation of specialty chemicals, including dyes and coatings. Its ability to absorb UV light makes it a candidate for UV-stabilizing additives, addressing demands for longer-lasting materials in automotive and construction industries. Frequently asked questions like "how to optimize the yield of CAS 2826-27-9" or "safe handling of propanedinitrile derivatives" reflect practical concerns among manufacturers.

Environmental and regulatory considerations are also critical when discussing 2826-27-9. The compound's biodegradability and eco-toxicity profile are subjects of ongoing research, responding to queries like "environmental impact of ethoxyphenyl compounds." As industries adopt greener practices, understanding these aspects becomes essential for compliance and sustainability reporting.

In summary, 2-[(4-ethoxyphenyl)methylidene]propanedinitrile (CAS 2826-27-9) is a multifaceted compound with applications spanning advanced materials, pharmaceuticals, and industrial chemistry. Its structural features and functional groups position it at the forefront of innovation, meeting the needs of a rapidly evolving scientific landscape.